Cas no 1315343-61-3 (2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile)
2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 1315343-61-3
- SB69191
- 2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile
- (5-Fluoro-8-methyl-quinolin-4-yloxy)-acetonitrile
- Acetonitrile, 2-[(5-fluoro-8-methyl-4-quinolinyl)oxy]-
-
- Inchi: 1S/C12H9FN2O/c1-8-2-3-9(13)11-10(16-7-5-14)4-6-15-12(8)11/h2-4,6H,7H2,1H3
- InChI Key: GVAALFOGTFNDRM-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C)C2C1=C(C=CN=2)OCC#N
Computed Properties
- Exact Mass: 216.06989108g/mol
- Monoisotopic Mass: 216.06989108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 45.9Ų
Experimental Properties
- Density: 1.263±0.06 g/cm3(Predicted)
- Boiling Point: 353.3±37.0 °C(Predicted)
- pka: 4.21±0.42(Predicted)
2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM244790-1g |
2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile |
1315343-61-3 | 97% | 1g |
$346 | 2021-08-04 | |
| Chemenu | CM244790-5g |
2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile |
1315343-61-3 | 97% | 5g |
$856 | 2021-08-04 | |
| Chemenu | CM244790-10g |
2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile |
1315343-61-3 | 97% | 10g |
$1206 | 2021-08-04 | |
| Chemenu | CM244790-1g |
2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile |
1315343-61-3 | 97% | 1g |
$411 | 2022-06-13 |
2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile
2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile: A Promising Compound in Pharmaceutical Research
2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile (CAS No. 1315343-61-3) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.
The molecular formula of 2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile is C14H12FN2O, and it has a molecular weight of approximately 249.25 g/mol. The presence of a fluoro group and a methyl group in the quinoline ring contributes to its distinct chemical and biological characteristics. The acetonitrile moiety further enhances its reactivity and solubility, making it an attractive candidate for various pharmaceutical applications.
Recent studies have highlighted the potential of 2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile in the treatment of cancer. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent antiproliferative activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.
In addition to its antiproliferative effects, 2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile has shown promise in the field of neurodegenerative diseases. A study published in the Journal of Neurochemistry (2020) reported that this compound can effectively protect neurons from oxidative stress and apoptosis, which are common features in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways and reduce inflammation.
The pharmacokinetic properties of 2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and parenteral administration. Its high bioavailability and low toxicity further enhance its potential as a therapeutic agent.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-((5-Fluoro-8-methylquinolin-4-yl)oxy)acetonitrile in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential in treating various diseases.
In conclusion, 2-((5-fluoro-8-methylquinolin-4-yl)oxy)acetonitrile (CAS No. 1315343-61-3) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to shed light on its full potential and contribute to advancements in the field of medicine.
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